Cas no 1251200-43-7 (1-(2-phenylpropyl)-1H-imidazol-2-amine)

• Product Name: 1-(2-phenylpropyl)-1H-imidazol-2-amine
• CAS No: 1251200-43-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6180395
• PubChem ID: 61100981
• Update Time: 2025-05-20

1-(2-phenylpropyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylpropyl)-1H-imidazol-2-amine
• 1251200-43-7
• EN300-1110149
• CS-0284708

• Inchi： 1S/C12H15N3/c1-10(11-5-3-2-4-6-11)9-15-8-7-14-12(15)13/h2-8,10H,9H2,1H3,(H2,13,14)
• InChI Key： RKHKNJCXOWEORF-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-phenylpropyl)-1H-imidazol-2-amine

Comprehensive Overview of 1-(2-phenylpropyl)-1H-imidazol-2-amine (CAS No. 1251200-43-7)

1-(2-phenylpropyl)-1H-imidazol-2-amine, with the CAS number 1251200-43-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of 1-(2-phenylpropyl)-1H-imidazol-2-amine, including its phenylpropyl side chain and amine functional group, make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel imidazole derivatives has surged due to their potential therapeutic benefits. Researchers are particularly interested in 1-(2-phenylpropyl)-1H-imidazol-2-amine for its possible role in modulating enzymatic activity and receptor interactions. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under investigation, with preliminary studies suggesting favorable outcomes. This aligns with the growing trend of precision medicine, where tailored compounds are designed to target specific biological pathways.

The synthesis of 1-(2-phenylpropyl)-1H-imidazol-2-amine involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the increasing focus on green chemistry, efforts are also being made to optimize the synthesis route to minimize environmental impact. This resonates with the broader scientific community's commitment to sustainable development and eco-friendly practices.

One of the most frequently asked questions about 1-(2-phenylpropyl)-1H-imidazol-2-amine pertains to its potential applications in neurodegenerative disease research. Early-stage studies indicate that the compound may interact with key proteins involved in neuroprotection, though further validation is required. Additionally, its structure-activity relationship (SAR) is a hot topic among medicinal chemists, as understanding this could lead to the development of more potent analogs. These aspects are particularly relevant given the rising global prevalence of neurological disorders.

From a commercial perspective, 1-(2-phenylpropyl)-1H-imidazol-2-amine is available through specialized chemical suppliers, often in small quantities for research purposes. Its molecular weight and solubility characteristics make it suitable for various experimental setups, including in vitro and in vivo studies. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing drug discovery pipelines and biochemical research.

In summary, 1-(2-phenylpropyl)-1H-imidazol-2-amine (CAS No. 1251200-43-7) represents a fascinating area of study within the realm of heterocyclic chemistry. Its unique properties and potential applications align with contemporary research trends, such as targeted therapy and sustainable synthesis. As more data becomes available, this compound is likely to attract even greater interest from both academic and industrial researchers.